1-(2-fluorobenzyl)-4-(2-methyl-1H-imidazol-1-yl)piperidine-4-carboxylic acid

• IUPAC Name: 1-[(2-fluorophenyl)methyl]-4-(2-methylimidazol-1-yl)piperidine-4-carboxylic acid
• InChI: InChI=1S/C17H20FN3O2/c1-13-19-8-11-21(13)17(16(22)23)6-9-20(10-7-17)12-14-4-2-3-5-15(14)18/h2-5,8,11H,6-7,9-10,12H2,1H3,(H,22,23)
• InChI Key: SHCRPBACFNNJOH-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2(CCN(CC2)CC3=CC=CC=C3F)C(=O)O
• Molecular Formula: C17H20FN3O2
• Molecular Weight: 317.36 g/mol

Description

1-(2-fluorobenzyl)-4-(2-methyl-1H-imidazol-1-yl)piperidine-4-carboxylic acid is a chemical compound that has gained significant attention in the field of scientific research due to its unique properties. It is a piperidine derivative that has been synthesized through various methods and has been found to have potential applications in different areas of research.

Mechanism of Action

The mechanism of action of 1-(2-fluorobenzyl)-4-(2-methyl-1H-imidazol-1-yl)piperidine-4-carboxylic acid is not fully understood. However, it has been found to bind to the dopamine D2 receptor with high affinity and selectivity. This binding leads to the activation of downstream signaling pathways, which ultimately results in the physiological and biochemical effects observed.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound are dependent on the specific application. In neuroscience research, it has been found to modulate dopamine signaling and affect behaviors related to addiction and reward. In other areas of research, it has been found to have potential anti-inflammatory and analgesic effects.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(2-fluorobenzyl)-4-(2-methyl-1H-imidazol-1-yl)piperidine-4-carboxylic acid in lab experiments include its high affinity and selectivity for the dopamine D2 receptor, which allows for precise manipulation of dopamine signaling. However, its limitations include the need for specialized equipment and expertise for synthesis and handling, as well as the potential for off-target effects.

Future Directions

There are several future directions for research on 1-(2-fluorobenzyl)-4-(2-methyl-1H-imidazol-1-yl)piperidine-4-carboxylic acid. One potential direction is the development of more selective ligands for the dopamine D2 receptor that can be used to study specific signaling pathways and behaviors. Another direction is the exploration of its potential anti-inflammatory and analgesic effects in different disease models. Additionally, the use of this compound in combination with other compounds or therapies could lead to new treatments for neurological and other diseases.

Synthesis Methods

The synthesis of 1-(2-fluorobenzyl)-4-(2-methyl-1H-imidazol-1-yl)piperidine-4-carboxylic acid can be achieved through different methods. One of the most common methods involves the reaction of 2-methyl-1H-imidazole with 1-(2-fluorobenzyl)piperidine-4-carboxylic acid in the presence of a catalyst such as triethylamine. The reaction is carried out under reflux conditions in a solvent such as dichloromethane. The resulting product is then purified through column chromatography.

Scientific Research Applications

1-(2-fluorobenzyl)-4-(2-methyl-1H-imidazol-1-yl)piperidine-4-carboxylic acid has been found to have potential applications in different areas of scientific research. One of the most significant applications is in the field of neuroscience, where it has been used as a ligand for studying the dopamine D2 receptor. It has also been used as a tool for studying the role of dopamine in addiction and other neurological disorders.